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CAS No.: 582-53-6

\ J

Part 1: Executive Summary & Safety Context

Fenoprop (2-(2,4,5-trichlorophenoxy)propionic acid), also known as Silvex, is a chlorophenoxy
herbicide that was widely used for brush control until its cancellation in the United States and
other jurisdictions in the 1980s.[1][2][3] The regulatory action was driven primarily by the
inevitable presence of 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD)—a highly potent toxicant—
generated during the synthesis of the 2,4,5-trichlorophenol precursor [1, 2].

For researchers involved in environmental monitoring or toxicology, handling Fenoprop requires
strict adherence to safety protocols, not only due to the herbicide's own properties but because
of the potential for dioxin contamination in older technical-grade samples. This guide focuses
on the purification of technical-grade material to produce high-purity analytical standards and
the subsequent structural validation.

Chemical Profile
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Property Data

IUPAC Name (RS)-2-(2,4,5-Trichlorophenoxy)propanoic acid
CAS Number 93-72-1

Molecular Formula CoH7Cls03

Molecular Weight 269.51 g/mol

Low in water; soluble in lower alcohols, acetone,

Solubilit
Y and ether [3].[3]

Warning: Hazardous waste; potential TCDD
Hazard Class o
contamination.[4]

Part 2: Principles of Purification

The purification of chlorophenoxy acids from technical-grade material typically relies on
recrystallization, utilizing the differential solubility of the target acid versus its impurities
(phenolic precursors and side-reaction byproducts) in specific solvent systems.

Solubility Logic and Solvent Selection

Technical Fenoprop often contains unreacted 2,4,5-trichlorophenol and isomeric impurities.

» Non-polar Solvents (e.g., Benzene, Toluene): Historically used because the acid has a steep
solubility curve (low solubility at room temperature, high at boiling). Note: Benzene is a
carcinogen; modern protocols prefer substituted aromatics like toluene or xylene.

o Polar/Agueous Mixtures: Ethanol/Water mixtures can be effective. The acid is dissolved in
hot ethanol, and water is added to the cloud point to induce crystallization upon cooling.

Hazardous Waste Management (Critical)

In any purification of 2,4,5-series compounds, the mother liquor (the solvent remaining after
filtration) concentrates the impurities.

e Risk: If TCDD is present in the starting material, it will preferentially remain in the organic
mother liquor.
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« Protocol: All filtrates must be treated as acute hazardous waste (e.g., EPA Waste Code F027
in the US) and incinerated at high temperatures (>1000°C) by certified disposal facilities [4].
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Figure 1: Logical workflow for the purification of chlorophenoxy acid standards, emphasizing
the segregation of hazardous waste streams.

Part 3: Analytical Validation

Once isolated, the material must be characterized to ensure it meets the stringent requirements
for an analytical reference standard (>98% purity).

Mass Spectrometry (GC-MS/LC-MS)

Mass spectrometry is the gold standard for confirming identity and checking for chlorinated
impurities.

 |sotope Pattern: The presence of three chlorine atoms imparts a distinct isotopic cluster. The
molecular ion (M) will show peaks at M, M+2, M+4, and M+6 with relative intensities
approximating 100:98:32:3.

e Fragmentation (EI Source):
o m/z 268/270/272: Molecular ion (weak).

o m/z 196/198/200: Characteristic loss of the propionic acid side chain (CsHs02), leaving the
2,4,5-trichlorophenol cation fragment [5].

Nuclear Magnetic Resonance (NMR)

IH NMR provides definitive structural confirmation.
e Solvent: Deuterated Chloroform (CDCIs) or Acetone-ds.
» Key Signals:

o Aromatic Region: Two singlets (or tight doublets depending on resolution) representing the
H-3 and H-6 protons on the benzene ring. Due to the asymmetric substitution, these
appear distinct.
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o Aliphatic Region: A quartet (CH) and a doublet (CHs) corresponding to the propionic acid
moiety (-O—CH(CHs)—-COOH). The coupling confirms the ether linkage is intact.

Chromatographic Purity (HPLC-UV)

e Column: C18 Reverse Phase.
» Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid (Gradient elution).
o Detection: UV at 280 nm.

» Criteria: No secondary peaks >0.5% area. Particular attention must be paid to the retention
time window of 2,4,5-trichlorophenol, which elutes later than the acid in reverse-phase
systems due to higher lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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